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Introduction

Acid Green 50, also known by its synonyms C.I. 44090, Food Green S, and Lissamine Green
B, is a water-soluble, anionic triarylmethane dye.[1][2][3] While historically used in the food,
cosmetic, and textile industries, its application as a biological stain is gaining interest within the
scientific community.[4][5] This technical guide provides an in-depth overview of Acid Green
50's properties, mechanisms, and its utility as a biological stain for molecular analysis, tailored
for a research and development audience.

Physicochemical and Spectral Properties

Acid Green 50 is characterized by its distinct spectral properties in an aqueous solution. It
appears as a dark red to brown powder in its solid form.[6] Key quantitative data for Acid
Green 50 are summarized in the table below, providing a foundation for its application in
spectrophotometric and fluorescence-based assays.
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Property Value Reference(s)
Molecular Formula C27H25N2Na0O7S:2 [3]

Molecular Weight 576.61 g/mol [7]

CAS Number 3087-16-9 [3]

Maximum Absorption (Amax) 633 - 637 nm (in H20) [41[6]

o o 260,000 M~icm~* at 630-636
Molar Extinction Coefficient (g) ) [4115]
nm (in H20 at 0.005 g/L)

Soluble in water and ethanol;
Solubility slightly soluble in DMSO and [41151[8]
methanol.

Mechanism of Action as a Biological Stain

The primary mechanism of Acid Green 50 as a biological stain is rooted in electrostatic
interactions. As an anionic dye, it binds to positively charged (cationic) components within
biological samples.[9] This interaction is particularly relevant for the staining of proteins, which
are rich in basic amino acids such as lysine, arginine, and histidine that carry a positive charge
at physiological pH.

In the context of cellular imaging, Acid Green 50 has been extensively studied as Lissamine
Green B in ophthalmology. These studies reveal a more specific mechanism: it acts as a vital
dye that selectively stains cells with compromised membrane integrity.[10] Healthy cells with
intact plasma membranes exclude the dye. However, in devitalized or damaged cells, the
compromised membrane allows the dye to penetrate the cytoplasm and subsequently bind to
the positively charged histones within the nucleus.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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